Cas no 64343-07-3 (1-bromo-2-butoxybutane)

• Product Name: 1-bromo-2-butoxybutane
• CAS No: 64343-07-3
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 1677765
• PubChem ID: 17750892
• Update Time: 2025-04-21

1-bromo-2-butoxybutane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-butoxybutane
• AGN-PC-01LRIT
• KB-11604
• Butane, 1-bromo-2-butoxy-
• (1-Brommethyl-propyl)-butyl-aether
• KB-09527
• 1-Brom-2-butoxy-butan
• 1-Bromo-2-butoxy-butane
• 1-Brom-2-butyloxy-butan
• (1-bromomethyl-propyl)-butyl ether
• 1-(bromomethyl)propyl butyl ether
• EC-000.1429
• DB-311198
• 64343-07-3
• DTXSID50590744

• Inchi： 1S/C8H17BrO/c1-3-5-6-10-8(4-2)7-9/h8H,3-7H2,1-2H3
• InChI Key： RFTXRWCZYVNUCH-UHFFFAOYSA-N
• SMILES： BrCC(CC)OCCCC

Computed Properties

• Exact Mass: 208.04631
• Monoisotopic Mass: 208.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3

Experimental Properties

• Density: 1.158
• Boiling Point: 214.8°C at 760 mmHg
• Flash Point: 88.8°C
• Refractive Index: 1.45
• PSA: 9.23